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Compound of Interest

Benzenamine, 4-
Compound Name: ]
(difluoromethyl)-2-methoxy-

Cat. No.: B12331694

Get Quote

Part 1: Chemical Identity & Structural Analysis[1]

4-(Difluoromethyl)-2-methoxyaniline is a rational design intermediate used in medicinal

chemistry to modulate lipophilicity and metabolic stability.[1] It belongs to the class of
difluoromethyl-substituted anilines, where the difluoromethyl group (-CHF

) acts as a lipophilic hydrogen bond donor, often serving as a bioisostere for hydroxyl (-OH) or
thiol (-SH) groups, or as a metabolically robust alternative to a methyl group.[1]

Nomenclature & Identifiers
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Property

Detail

Systematic Name

4-(Difluoromethyl)-2-methoxyaniline

IUPAC Name

4-(Difluoromethyl)-2-methoxybenzenamine

Alternative Names

4-Amino-3-methoxy-

-difluorotoluene; 4-Amino-3-methoxybenzal

fluoride

C

H
Molecular Formula

F

NO
Molecular Weight 173.16 g/mol
SMILES COclcc(C(F)F)ccclIN

Not standardized in public databases; derived
INChl Key

from structure.[1][2][3][4][5]

Not widely indexed. (See Precursor CAS below
CAS Number

for sourcing).[1]

Precursor CAS

90151-40-9 (4-Amino-3-methoxybenzaldehyde)

Parent CAS

49658-26-6 (4-(Difluoromethyl)aniline)

Note on Availability: While the specific CAS for the 4,2-isomer is not listed in common public

catalogs (PubChem, ChemSpider), the compound is readily accessible via the deoxyfluorination

of its aldehyde precursor, 4-Amino-3-methoxybenzaldehyde (CAS 90151-40-9).[1]
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Part 2: Synthesis & Experimental Protocols

The most robust synthetic route involves the deoxyfluorination of the corresponding aldehyde.
[1] This method is preferred over direct difluoromethylation of aryl halides due to milder
conditions and higher regioselectivity.[1]

Primary Route: Deoxyfluorination of 4-Amino-3-
methoxybenzaldehyde[1]

Reaction Logic: The carbonyl oxygen of the aldehyde is exchanged for two fluorine atoms
using a nucleophilic fluorinating agent (e.g., DAST or Deoxo-Fluor).[1] The amino group may
require protection (e.g., Boc) to prevent side reactions, although direct fluorination is possible
under controlled conditions.[1]

Step-by-Step Protocol:
o Starting Material: 4-Amino-3-methoxybenzaldehyde (1.0 eq).[1]
o Protection (Optional but Recommended):
o React with Boc
O (1.1 eq) and TEA in DCM to vyield tert-butyl (4-formyl-2-methoxyphenyl)carbamate.[1]
 Fluorination:
o Dissolve the intermediate in anhydrous Dichloromethane (DCM) under N

atmosphere.

o Cool to 0°C.
o Slowly add DAST (Diethylaminosulfur trifluoride) (1.5 eq) or Deoxo-Fluor (1.2 eq).[1]
o Caution: Reaction is exothermic.[1]

o Workup:

o Stir at room temperature for 2—4 hours. Monitor by TLC/LCMS.[1]
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o Quench carefully with saturated NaHCO

(gas evolution: CO
)-[1]

o Extract with DCM, dry over Na

SO
, and concentrate.[1]

o Deprotection:
o Treat with TFA/DCM (1:1) to remove the Boc group.[1]

o Neutralize to obtain 4-(Difluoromethyl)-2-methoxyaniline.[1]

Alternative Route: Radical Difluoromethylation

For labs lacking the aldehyde precursor, a radical cross-coupling approach using the aryl iodide
is viable.[1]

e Substrate: 4-lodo-2-methoxyaniline.
e Reagent: Sodium difluoromethanesulfinate (HCF

SO
Na).[1]

o Catalyst: Cul / Phenanthroline system.[1]

» Conditions: Oxidative radical coupling.[1]

Synthesis Workflow Diagram
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Figure 1: Synthetic pathways for 4-(Difluoromethyl)-2-methoxyaniline. The aldehyde route

(blue) is standard; the iodide route (red) is alternative.[1]

Part 3: Medicinal Chemistry Applications[1]
The "Magic Methyl" vs. Difluoromethyl Effect

In drug design, replacing a methyl group (-CH

) or a methoxy group (-OCH

) with a difluoromethyl group (-CHF

) often improves the pharmacological profile.[1]
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Parameter

Methyl (-CH

)

Difluoromethyl (-
CHF Impact on Drug

Design

H-Bonding

None

The C-H bond in CHF

is polarized by

Donor (Weak) fluorine, allowing it to
act as a weak H-bond
donor to protein
carbonyls [1].[1]

Lipophilicity (LogP)

High

CHF

is less lipophilic than
CF

but more lipophilic
than CH

Moderate

OH, balancing
solubility and
permeability.[1]

Metabolic Stability

Low (Oxidation prone)

The C-F bond blocks

metabolic oxidation at

High the benzylic position,
extending half-life (

)-[1]

Electronic Effect

Electron Donating

Reduces the pKa of
the aniline nitrogen,
) ) potentially reducing
Electron Withdrawing o )
toxicity associated
with quinone-imine

formation.[1]

Bioisosterism
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The -CHF

group is considered a lipophilic bioisostere for:

e Hydroxyl (-OH): Similar H-bond donor capability but better membrane permeability.[1]
e Thiol (-SH): Sterically and electronically similar.[1]

Part 4: Safety & Handling

Hazard Classification (Predicted based on Anilines/Fluorides):

¢ Acute Toxicity: Toxic if swallowed, inhaled, or in contact with skin (H301/H311/H331).[1]
Anilines can cause methemoglobinemia.[1]

o Skin/Eye Irritation: Causes serious eye irritation (H319) and skin irritation (H315).[1]
o Specific Hazard:Hydrogen Fluoride (HF) generation.[1]

o Warning: When using DAST/Deoxo-Fluor reagents during synthesis, trace HF may be
present.[1] Use calcium gluconate gel as a safety precaution.[1]

Storage:
» Store at 2-8°C under inert atmosphere (Argon/Nitrogen).

¢ Protect from light and moisture (aniline oxidation leads to darkening).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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